2-(Isobutyrylamino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Isobutyrylamino)benzoic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiglycation and Oxidative Stress Reduction
Derivatives of anthranilic acid, including 2-anilino benzoic acid compounds, have shown notable potential in reducing protein glycation and oxidative stress in hepatocytes. This research emphasizes the role of these derivatives in managing metabolic disorders and mitigating the negative effects of advanced glycation end-products (AGEs) on cellular health (Jahan et al., 2018).
Antimicrobial and Antifungal Preservative
Benzoic acid and its derivatives, including 2-(Isobutyrylamino)benzoic acid, are commonly utilized as antibacterial and antifungal preservatives in various products. Their widespread presence in the environment and extensive use in the food, cosmetic, hygiene, and pharmaceutical industries underscore their significance in daily life and industrial applications (del Olmo, Calzada, & Nuñez, 2017).
Analgesic and Antiplatelet Activities
Studies on derivatives like 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid have indicated promising results in terms of analgesic and antiplatelet activities. These derivatives may offer a beneficial alternative to traditional medications like acetylsalicylic acid, potentially offering better efficacy and reduced toxicity (Caroline et al., 2019).
Drug-Likeness Properties and Bioactivity Prediction
In silico predictions and studies on 2-cyano-3-phenylacrylamide structures, including benzoic acid moieties, have shown their potential in obeying Lipinski’s rule and acting as nuclear receptor ligands. This suggests a promising avenue for the development of new therapeutic agents (Madhavi & Lakshmi Bhavani, 2021).
Antiviral Properties
Derivatives of benzoic acid have demonstrated antiviral properties against various strains, including influenza A viruses. This includes the inhibition of viral RNA polymerase activity and suppression of viral biosynthesis, indicating the potential use of these compounds in antiviral therapies (Yu et al., 2016).
Neuroprotective Effects
Certain derivatives, like 2-(quinoline-8-carboxamido)benzoic acid, have been identified as potential therapeutic candidates for neurodegenerative diseases such as Parkinson's disease. These compounds have shown abilities to mitigate neurotoxicity and improve behavioral defects in model organisms, highlighting their potential in neuroprotective strategies (Lee et al., 2022).
Mechanism of Action
Target of Action
It is known that similar compounds, such as 2-amino benzoic acid derivatives, have demonstrated antimicrobial activity against a panel of gram-positive, gram-negative bacterial, and fungal strains . This suggests that 2-(Isobutyrylamino)benzoic acid may also interact with microbial cells as its primary targets.
Mode of Action
It is known that similar compounds, such as 2-amino benzoic acid derivatives, exhibit bacteriostatic and fungistatic action . This suggests that this compound may inhibit the growth of bacteria and fungi by interfering with their metabolic processes.
Biochemical Pathways
Based on the antimicrobial activity of similar compounds, it can be inferred that this compound may interfere with the biochemical pathways essential for the growth and reproduction of microbial cells .
Result of Action
Based on the antimicrobial activity of similar compounds, it can be inferred that this compound may result in the inhibition of microbial growth and reproduction .
Biochemical Analysis
Metabolic Pathways
The specific metabolic pathways that 2-(Isobutyrylamino)benzoic acid is involved in are not well-studied. The shikimate pathway is important for understanding the biosynthesis of individual phenolic compounds, such as benzoic acid .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not well-studied. The properties of similar benzoic acid derivatives can provide some context .
Subcellular Localization
The subcellular localization of this compound is currently unknown. The BAMT protein, which is involved in the production of the benzenoid ester, methylbenzoate, has been found to be a cytosolic enzyme, suggesting a cytosolic location for methylbenzoate biosynthesis .
Properties
IUPAC Name |
2-(2-methylpropanoylamino)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-7(2)10(13)12-9-6-4-3-5-8(9)11(14)15/h3-7H,1-2H3,(H,12,13)(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDNWGZNJNJKROK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC=C1C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60358195 |
Source
|
Record name | 2-(isobutyrylamino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17840-96-9 |
Source
|
Record name | 2-(isobutyrylamino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 17840-96-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.